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Abstract

This document provides a detailed overview of the experimental setup and protocols for the

synthesis of the radioactive isotope Carbon-15 (¹⁵C). Carbon-15 is a short-lived, artificially

produced radioisotope with a half-life of approximately 2.449 seconds.[1][2][3] Due to its rapid

decay, its applications are primarily confined to fundamental nuclear physics research rather

than direct use in drug development.[1] The primary synthesis route detailed herein is the

deuteron bombardment of a Carbon-14 enriched target, inducing a (d,p) nuclear reaction. This

document outlines the necessary equipment, experimental procedures, and data

characterization for the production and identification of Carbon-15.

Introduction to Carbon-15
Carbon-15 is an unstable isotope of carbon containing six protons and nine neutrons. It

undergoes beta decay with a half-life of 2.449(5) seconds, transforming into Nitrogen-15.[1][2]

[3] The discovery of this isotope was reported in 1950, where it was produced by bombarding a

Carbon-14 enriched barium carbonate target with deuterons.[1] The primary nuclear reaction

for its synthesis is:

¹⁴C + d → ¹⁵C + p
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Given its very short half-life, the practical applications of Carbon-15 are limited to academic

studies in nuclear structure and reaction dynamics.[1] It is not suitable for typical radiolabeling

studies in drug metabolism or PET imaging, which require isotopes with longer half-lives.

Experimental Synthesis via the ¹⁴C(d,p)¹⁵C Reaction
The most direct method for the production of Carbon-15 is through the deuteron bombardment

of a target enriched with Carbon-14.

2.1. Experimental Workflow

The overall workflow for the synthesis and detection of Carbon-15 is depicted in the following

diagram.
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Caption: Experimental workflow for Carbon-15 synthesis.

2.2. Materials and Equipment

Particle Accelerator: A cyclotron or linear accelerator capable of producing a deuteron beam

with energies in the MeV range.
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Target Material: Barium carbonate (BaCO₃) enriched with Carbon-14 (e.g., 40% enrichment).

[1]

Target Holder: A water-cooled copper block to dissipate heat generated during

bombardment.

High-Vacuum System: To maintain vacuum in the beamline and target chamber.

Charged Particle Detectors: Silicon surface barrier detectors or similar devices for detecting

emitted protons.

Gamma-Ray Detectors: High-purity germanium (HPGe) detectors to detect gamma rays from

the decay of excited states.

Data Acquisition System: NIM and VME or equivalent electronics for signal processing and

data recording.

2.3. Experimental Protocol

Target Preparation:

Synthesize or procure barium carbonate enriched in Carbon-14.

Press the enriched BaCO₃ powder into a pellet.

Mount the pellet onto a suitable backing (e.g., a thin tantalum foil) and place it in the target

holder.

Irradiation:

Install the target assembly into the target chamber at the end of the accelerator beamline.

Evacuate the beamline and target chamber to high vacuum.

Accelerate a deuteron beam to the desired energy (e.g., 2.4 MeV).[1]

Direct the deuteron beam onto the enriched ¹⁴C target.
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Detection and Identification:

Position charged particle detectors at specific angles relative to the beam direction to

detect protons emitted from the ¹⁴C(d,p)¹⁵C reaction.

Use gamma-ray detectors to measure the gamma-ray spectrum, which can help identify

the residual nuclei produced.

Record the energy of the detected protons. The energy of the emitted protons will be

specific to the formation of ¹⁵C in its ground and excited states.

Measure the activity of the target after irradiation to determine the half-life of the produced

radioisotope, which should correspond to that of ¹⁵C (2.449 s).

Quantitative Data Summary
The following table summarizes the key parameters for the synthesis of Carbon-15 via the

¹⁴C(d,p)¹⁵C reaction.

Parameter Value/Description Reference

Nuclear Reaction ¹⁴C(d,p)¹⁵C [1]

Target Material
Barium Carbonate (BaCO₃)

enriched in ¹⁴C (e.g., 40%)
[1]

Projectile Deuterons (d) [1]

Beam Energy ~2.4 MeV [1]

Product Isotope Carbon-15 (¹⁵C) [1]

¹⁵C Half-life 2.449(5) seconds [1][2][3]

¹⁵C Decay Mode β⁻ decay [1][2]

Decay Product Nitrogen-15 (¹⁵N) [2]

Nuclear Reaction and Decay Pathway
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The synthesis and subsequent decay of Carbon-15 can be visualized as a two-step process:

the nuclear reaction to form ¹⁵C, followed by its beta decay to ¹⁵N.

Synthesis Reaction

Beta Decay

¹⁴C ¹⁵C
+ d - p

¹⁵C ¹⁵N
t½ = 2.449 s + β⁻

Click to download full resolution via product page

Caption: Nuclear reaction and decay pathway of Carbon-15.

Safety Considerations
Radiation Safety: The production of Carbon-15 involves ionizing radiation (deuteron beam,

protons, and gamma rays) and the production of a radioactive material. All work must be

conducted in a shielded environment (e.g., a cyclotron vault) with appropriate radiation

monitoring.

Handling of Radioactive Materials: Carbon-14 is a long-lived beta emitter and requires

careful handling to prevent contamination. The produced Carbon-15 is highly radioactive but

very short-lived.

High Voltage and Vacuum: Particle accelerators operate at high voltages and under high

vacuum, posing electrical and implosion hazards.

Conclusion
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The synthesis of Carbon-15 is a specialized experimental procedure primarily of interest to the

nuclear physics community. The short half-life of this isotope makes it a challenging but

valuable tool for studying the properties of neutron-rich nuclei. While the direct application in

drug development is not feasible, the techniques and equipment described are representative

of those used in the production of other radioisotopes that are crucial for medical imaging and

therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Carbon-15 - isotopic data and properties [chemlin.org]

2. Isotope data for carbon-15 in the Periodic Table [periodictable.com]

3. Isotope data for carbon-15 in the Periodic Table [periodictable.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Experimental
Synthesis of Carbon-15]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200482#experimental-setup-for-carbon-15-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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